Cas no 438049-35-5 (Tert-Butyl 3-Ethylpiperazine-1-carboxylate)

• Product Name: Tert-Butyl 3-Ethylpiperazine-1-carboxylate
• CAS No: 438049-35-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD11101368
• CID: 68088
• PubChem ID: 22219867
• Update Time: 2025-06-10

Tert-Butyl 3-Ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-3-Ethylpiperazine
• 1-Boc- 3-ethyl-piperazine
• 3-ETHYLPIPERAZINE, N1-BOC PROTECTED
• 3-Ethyl-piperazine-1-carboxylic acid tert-butyl ester
• N-1-Boc-3-ethyl-piperazine
• tert-butyl 3-ethylpiperazine-1-carboxylate
• N-1-Boc-3-ethyl piperizine
• 1-Boc-3-ethyl-piperazine
• 1-N-Boc-3-ethylpiperazine
• 1-BOC-3-ETHYLPIPERAZINE
• 1-PIPERAZINECARBOXYLIC ACID, 3-ETHYL-, 1,1-DIMETHYLETHYL ESTER
• N-Boc-3-Ethyl piperazine
• R-1-Boc-3-ethylpiperazine
• DXJOJUNLMJMJSN-UHFFFA
• DXJOJUNLMJMJSN-UHFFFAOYSA-N
• BCP21571
• N-1-BOC-3-E
• SY018124
• SY019417
• (S)-Tert-butyl3-Ethylpiperazine-1-carboxylate
• (RS) 4-tert-butoxycarbonyl-2-ethylpiperazine
• AC-2210
• DTXSID90623505
• 1-tert-butoxycarbonyl-3-ethyl-piperazine
• MFCD07772111
• FT-0601744
• A26015
• AM20100142
• AB42224
• PS-5050
• tert-butyl 3-ethylpiperazine-1-carboxylate;N-Boc-3-Ethylpiperazine
• 438049-35-5
• SY002659
• SB21912
• SCHEMBL334410
• FT-0649825
• CYTOCHALASINC
• AKOS005255332
• FT-0601745
• (RS)4-tert-butoxycarbonyl-2-ethylpiperazine
• tert-butyl 3-ethylpiperazine-1-carbox
• AB31237
• CS-W009074
• MFCD07367735
• 3-Ethyl-piperazine-1-carboxylicacid tert-butyl ester
• DB-013292
• tert-butyl (R)-3-ethylpiperazine-1-carboxylate
• Tert-Butyl 3-Ethylpiperazine-1-carboxylate

• MDL： MFCD11101368
• Inchi： 1S/C11H22N2O2/c1-5-9-8-13(7-6-12-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3
• InChI Key： DXJOJUNLMJMJSN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(CC)C1)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 0.981
• Boiling Point: 286.7°C at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.457
• PSA: 41.57000
• LogP: 1.87200

Tert-Butyl 3-Ethylpiperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-Butyl 3-Ethylpiperazine-1-carboxylate

Comprehensive Overview of Tert-Butyl 3-Ethylpiperazine-1-carboxylate (CAS No. 438049-35-5)

Tert-Butyl 3-Ethylpiperazine-1-carboxylate (CAS No. 438049-35-5) is a piperazine derivative widely utilized in pharmaceutical and organic synthesis. This compound, often referred to as a Boc-protected ethylpiperazine, serves as a critical intermediate in the development of bioactive molecules, including drug candidates targeting neurological and metabolic disorders. Its unique structural features, such as the tert-butyloxycarbonyl (Boc) group and ethyl-substituted piperazine ring, make it highly valuable for modulating solubility and stability in medicinal chemistry applications.

In recent years, the demand for piperazine-based intermediates like Tert-Butyl 3-Ethylpiperazine-1-carboxylate has surged due to their role in designing small-molecule inhibitors and GPCR-targeted therapies. Researchers frequently search for "Boc-piperazine derivatives solubility" or "ethylpiperazine applications in drug discovery," reflecting the compound's relevance in optimizing pharmacokinetic properties. The CAS No. 438049-35-5 is particularly noted for its compatibility with cross-coupling reactions and peptide coupling techniques, aligning with trends in green chemistry and atom-efficient synthesis.

From a synthetic perspective, Tert-Butyl 3-Ethylpiperazine-1-carboxylate offers advantages in N-protection strategies, enabling selective functionalization of the piperazine nitrogen. This aligns with industry inquiries such as "how to deprotect Boc groups under mild conditions" or "piperazine building blocks for CNS drugs." The compound's crystalline form and high purity grades (>98%) further support its use in high-throughput screening and preclinical development.

Environmental and regulatory considerations also drive interest in CAS No. 438049-35-5. Its low ecotoxicity profile and compliance with REACH guidelines make it a sustainable choice for industrial-scale production. Discussions around "biodegradable piperazine derivatives" or "safe handling of Boc-protected amines" highlight its alignment with modern ESG (Environmental, Social, and Governance) standards in chemical manufacturing.

In summary, Tert-Butyl 3-Ethylpiperazine-1-carboxylate (CAS No. 438049-35-5) bridges multiple scientific disciplines, from medicinal chemistry to process optimization. Its versatility in constructing nitrogen-rich scaffolds and compatibility with flow chemistry systems ensure its continued prominence in both academic and industrial research.